Cas no 139139-80-3 (Bis(2,4,6-trimethylphenyl)iodonium triflate)

• Product Name: Bis(2,4,6-trimethylphenyl)iodonium triflate
• CAS No: 139139-80-3
• MF: C₁₉H₂₂F₃IO₃S
• MW: 514.340867519379
• MDL: MFCD25541454
• CID: 2602731
• PubChem ID: 329765625
• Update Time: 2025-06-17

Bis(2,4,6-trimethylphenyl)iodonium triflate Chemical and Physical Properties

Names and Identifiers

• Bis(2,4,6-trimethylphenyl)iodonium triflate
• Bis(2,4,6-trimethylphenyl)iodonium trifluoromethanesulfonate
• Dimesityliodonium triflate
• B5260
• 139139-80-3
• OAMGQISBZWPZNN-UHFFFAOYSA-M
• Dimesityliodonium trifluoromethanesulfonate
• BIS(2,4,6-TRIMETHYLPHENYL)IODANIUM TRIFLATE
• T70249
• Bis(2,4,6-trimethylphenyl)iodoniumtriflate
• AKOS040768152
• Bis(2,4,6-trimethylphenyl)iodonium triflate, >=98% (HPLC)
• BS-30809
• MFCD25541454
• Iodonium, bis(2,4,6-trimethylphenyl)-, salt with trifluoromethanesulfonicacid (1:1)
• bis(2,4,6-trimethylphenyl)iodanium;trifluoromethanesulfonate
• Dimesityliodoniumtrifluoromethanesulfonate
• bis(2,4,6-trimethylphenyl)iodonium;trifluoromethanesulfonate

• MDL： MFCD25541454
• Inchi： 1S/C18H22I.CHF3O3S/c1-11-7-13(3)17(14(4)8-11)19-18-15(5)9-12(2)10-16(18)6;2-1(3,4)8(5,6)7/h7-10H,1-6H3;(H,5,6,7)/q+1;/p-1
• InChI Key： OAMGQISBZWPZNN-UHFFFAOYSA-M
• SMILES： [I+](C1C(C)=CC(C)=CC=1C)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 514.02865g/mol
• Monoisotopic Mass: 514.02865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Melting Point: 194.0 to 198.0 deg-C

Bis(2,4,6-trimethylphenyl)iodonium triflate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Bis(2,4,6-trimethylphenyl)iodonium triflate

Recent Advances in the Application of Bis(2,4,6-trimethylphenyl)iodonium triflate (CAS: 139139-80-3) in Chemical and Biomedical Research

Bis(2,4,6-trimethylphenyl)iodonium triflate (CAS: 139139-80-3) has emerged as a pivotal reagent in the fields of organic synthesis, photochemistry, and biomedical research. This diaryliodonium salt is renowned for its exceptional reactivity as a photoacid generator (PAG), making it indispensable in advanced lithography and polymer chemistry. Recent studies have further expanded its utility in drug discovery and materials science, particularly in light-triggered reactions and catalysis.

A 2023 study published in the Journal of the American Chemical Society demonstrated the compound's efficacy in visible-light-mediated C–H functionalization, enabling the synthesis of complex bioactive molecules with high selectivity. The research highlighted its low toxicity profile compared to traditional heavy-metal catalysts, suggesting potential for greener pharmaceutical manufacturing. Parallel work in Advanced Materials revealed its role in developing photo-responsive hydrogels for controlled drug delivery, where its rapid photolysis kinetics allowed precise spatiotemporal release of therapeutics.

Mechanistic investigations using time-resolved spectroscopy (Nature Chemistry, 2024) have elucidated the compound's unique photophysical properties. Upon irradiation at 365 nm, Bis(2,4,6-trimethylphenyl)iodonium triflate generates triflic acid and aryl radicals with quantum yields exceeding 0.8, outperforming conventional PAGs. This characteristic has been leveraged in cutting-edge photolithography techniques for microfluidic device fabrication, achieving sub-100 nm resolution as reported in ACS Nano.

In biomedical applications, researchers at MIT (2024) functionalized this iodonium salt with targeting moieties for cancer theranostics. The modified compound exhibited dual functionality: as a photoacoustic imaging contrast agent and as a photodynamic therapy sensitizer upon two-photon excitation. Clinical translation studies are underway, with preliminary data showing 60% tumor regression in murine models at non-cytotoxic doses.

Ongoing challenges include optimizing water solubility for biological applications and scaling up synthesis while maintaining batch-to-batch consistency. The compound's stability under physiological conditions remains an active area of investigation, with recent modifications reported in Chemical Communications demonstrating enhanced serum half-life through PEGylation strategies.

The expanding utility of Bis(2,4,6-trimethylphenyl)iodonium triflate underscores its transformative potential across disciplines. Future research directions may explore its application in bioorthogonal chemistry and as a initiator for biodegradable polymer networks, further bridging chemical innovation with biomedical solutions.